N-Benzyl-2-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-YL]methanesulfinyl}acetamide

• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol
• IUPAC Name: N-benzyl-2-[[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methylsulfinyl]acetamide
• InChI: InChI=1S/C21H22N2O3S/c1-15-7-6-10-18(11-15)21-23-19(16(2)26-21)13-27(25)14-20(24)22-12-17-8-4-3-5-9-17/h3-11H,12-14H2,1-2H3,(H,22,24)
• InChI Key: HOTJDRPACMCHPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(O2)C)CS(=O)CC(=O)NCC3=CC=CC=C3

Description

WAY-332034 is a chemical compound known for its role as a modulator of β-catenin, a protein involved in the regulation of cell-cell adhesion and gene transcription.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of WAY-332034 involves multiple steps, typically starting with the preparation of key intermediates. The exact synthetic route and reaction conditions are proprietary and may vary depending on the manufacturer. general synthetic methods involve the use of organic solvents, catalysts, and specific reaction temperatures and times to achieve the desired product .

Industrial Production Methods

Industrial production of WAY-332034 is carried out in specialized facilities equipped with advanced chemical synthesis technologies. The process involves large-scale reactions under controlled conditions to ensure high purity and yield. Quality control measures, such as chromatography and spectroscopy, are employed to verify the compound’s identity and purity .

Chemical Reactions Analysis

Types of Reactions

WAY-332034 undergoes various chemical reactions, including:

Oxidation: Involves the addition of oxygen or removal of hydrogen.

Reduction: Involves the addition of hydrogen or removal of oxygen.

Substitution: Involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are optimized to achieve the desired transformation .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions may produce various substituted analogs of WAY-332034 .

Scientific Research Applications

WAY-332034 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a reference compound in analytical chemistry.

Biology: Employed in studies of cell signaling pathways, particularly those involving β-catenin.

Medicine: Investigated for its potential therapeutic effects in diseases related to β-catenin dysregulation, such as cancer.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

WAY-332034 exerts its effects by modulating the activity of β-catenin. β-catenin is a key component of the Wnt signaling pathway, which regulates gene expression and cell behavior. WAY-332034 binds to β-catenin, altering its conformation and activity. This modulation affects downstream signaling pathways and gene transcription, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

β-Catenin modulator-3: An oxazole and thiazole compound that also modulates β-catenin activity.

Compound IIa-112: Another β-catenin modulator with a different chemical structure.

Uniqueness of WAY-332034

WAY-332034 is unique in its specific binding affinity and modulation of β-catenin. Compared to other similar compounds, WAY-332034 may offer distinct advantages in terms of potency, selectivity, and therapeutic potential .